Cas no 603041-59-4 (Benzoic acid, 3-bromo-6-hydroxy-2-methyl-, methyl ester)

• Product Name: Benzoic acid, 3-bromo-6-hydroxy-2-methyl-, methyl ester
• CAS No: 603041-59-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 1619818
• PubChem ID: 21907510
• Update Time: 2025-04-21

Benzoic acid, 3-bromo-6-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-6-hydroxy-2-methyl-, methyl ester
• methyl 3-bromo-6-hydroxy-2-methylbenzoate
• 603041-59-4
• SCHEMBL1335275
• PBURSJGQLZAYEA-UHFFFAOYSA-N
• DA-41989

• Inchi： 1S/C9H9BrO3/c1-5-6(10)3-4-7(11)8(5)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： PBURSJGQLZAYEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=C1C)O

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters